5-chloro-1-methyl-1H-benzo[d]imidazole-2-thiol

• IUPAC Name: 6-chloro-3-methyl-1H-benzimidazole-2-thione
• InChI: InChI=1S/C8H7ClN2S/c1-11-7-3-2-5(9)4-6(7)10-8(11)12/h2-4H,1H3,(H,10,12)
• InChI Key: WLOTVFRYXAJOSM-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)Cl)NC1=S
• Molecular Formula: C8H7ClN2S
• Molecular Weight: 198.67 g/mol

Description

5-Chloro-1H-benzo[d]imidazole-2-thiol is a chemical compound with the empirical formula C7H5ClN2S. It is a solid substance.

Synthesis Analysis

The synthesis of 5-chloro-1-methyl-1H-benzo[d]imidazole-2-thiol involves the opening of an epoxide ring with 6-chloro-1-methyl-1H-benzo[d]imidazole-2-thiol in ethanol under microwave irradiation at 180°C. More details about the synthesis process can be found in the referenced paper.

Scientific Research Applications

Imidazole Derivatives and Antitumor Activity

Imidazole derivatives, including 5-chloro-1-methyl-1H-benzo[d]imidazole-2-thiol, have been extensively studied for their antitumor activities. Research reviews highlight various imidazole compounds and their potential as antitumor agents, indicating their significance in the development of new anticancer drugs. These compounds, including benzimidazoles, have shown promising results in preclinical testing stages, showcasing their potential for synthesis into compounds with varied biological properties (Iradyan, M., Iradyan, N., Arsenyan, F., & Stepanyan, G. M., 2009).

Synthesis of Benzotriazole Derivatives

Benzotriazole derivatives, closely related to the chemical structure of this compound, have been explored for their versatile applications, including as metal passivators and light-sensitive materials. A practical synthesis method developed for these derivatives emphasizes their importance in green chemistry and potential for large-scale preparation, pointing towards the environmental and practical relevance of such compounds (Gu, H., Yu, B., Zhang, P., & Xu, W-M., 2009).

Benzimidazole Derivatives in Medicine

The medical significance of benzimidazole derivatives, including structures similar to this compound, is profound. These derivatives have been identified as crucial pharmacophores in medicinal chemistry due to their wide range of pharmacological activities. The versatility of benzimidazole derivatives spans across antimicrobial, antiviral, antidiabetic, anticancer, and many other therapeutic areas. The review of mannich bases of benzimidazole derivatives further emphasizes their significance in developing new therapeutic agents with increased efficacy and lower toxicity (Vasuki, B., et al., 2021).

Therapeutic Versatility of Imidazo[2,1-b]-thiazoles

Explorations into the pharmacological activities of imidazo[2,1-b]-thiazole derivatives highlight the therapeutic versatility of this class. These studies underscore the potential of such compounds in the development of new derivatives exhibiting a wide range of pharmacological activities. This body of research serves as an inspiration for medicinal chemists to design compounds based on imidazo[2,1-b]-thiazole structures for potential clinical applications (Shareef, M., et al., 2019).

Mechanism of Action

Target of Action

The compound, 5-chloro-1-methyl-1H-benzo[d]imidazole-2-thiol, belongs to the class of imidazole-containing compounds . Imidazole derivatives have been reported to exhibit a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities . .

Mode of Action

It is known that imidazole derivatives interact with their targets in various ways, leading to a wide range of biological activities . The exact interaction of this compound with its targets would depend on the specific biological activity it exhibits.

Biochemical Pathways

Given the broad range of activities exhibited by imidazole derivatives, it can be inferred that this compound may affect multiple biochemical pathways .

Result of Action

Given the wide range of biological activities exhibited by imidazole derivatives, it can be inferred that this compound may have diverse effects at the molecular and cellular levels .